2-((4-methoxyphenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16N2O4S2/c1-24-14-7-9-15(10-8-14)26(22,23)12-17(21)20-18-19-16(11-25-18)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,19,20,21)
• InChI Key: ZXDLZVLNMOXFQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O4S2
• Molecular Weight: 388.5 g/mol

Description

2-((4-methoxyphenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)acetamide, also known as MPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTA is a white crystalline solid that is soluble in organic solvents and is commonly used in laboratory experiments.

Scientific Research Applications

Enzyme Inhibitory Activities and Synthesis Methods

A study focused on the synthesis of novel triazole analogues, including compounds with the core structure related to "2-((4-methoxyphenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)acetamide," evaluated their enzyme inhibitory activities. These compounds were synthesized using both conventional and microwave-assisted methods. One such compound demonstrated significant inhibitory activity against bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase enzymes. This research highlights the potential therapeutic applications of these compounds in managing conditions associated with enzyme dysfunction (Virk et al., 2018).

Anticancer Potential

Another research focus has been on the anticancer potential of related compounds. A novel series of 4-arylsulfonyl-1,3-oxazoles, structurally similar to the compound , exhibited promising anticancer activities. One specific derivative showed high activity against certain cancer cell lines, suggesting its potential as a lead compound for further development in cancer therapy (Zyabrev et al., 2022).

Molecular Docking and SAR Studies

Molecular docking and structure-activity relationship (SAR) studies have also been conducted on derivatives of "2-((4-methoxyphenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)acetamide" to understand their mode of action against various enzymes. These studies are crucial for designing more effective and selective inhibitors based on the compound's core structure (Virk et al., 2018).

Modification and Functionalization

Research has also explored the modification and functionalization of similar compounds for improved biological activity. Studies include the development of novel PI3K inhibitors, indicating the compound's potential in cancer treatment by modifying the acetamide group to reduce toxicity and enhance antiproliferative activity (Wang et al., 2015).

Theoretical Investigations and Computational Studies

Computational calculations and molecular docking studies have been utilized to investigate the reactivity and potential drug utility of sulfonamide derivatives, including those structurally related to the compound of interest. These studies provide insights into the compounds' mechanisms of action and their interactions with biological targets, offering a basis for further drug development (Fahim & Ismael, 2021).